Cas no 2228923-01-9 (1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228923-01-9
• MF: C₁₁H₉ClF₂O₂
• MW: 246.637769460678
• CID: 5894398
• PubChem ID: 165656148
• Update Time: 2025-05-19

1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1941024
• 2228923-01-9

• Inchi： 1S/C11H9ClF2O2/c1-6-3-2-4-7(12)8(6)10(9(15)16)5-11(10,13)14/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： PLAZEQJREBIFHU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 246.0259135g/mol
• Monoisotopic Mass: 246.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-Chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228923-01-9)

1-(2-Chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228923-01-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of difluorocyclopropane carboxylic acids, which are known for their potential applications in drug discovery and crop protection. The presence of both chloro and methyl substituents on the phenyl ring, combined with the difluorocyclopropane moiety, contributes to its distinct chemical reactivity and biological activity.

In recent years, the demand for fluorinated compounds like 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the development of enzyme inhibitors and receptor modulators. The compound's CAS No. 2228923-01-9 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry and medicinal applications.

From an environmental perspective, the difluorocyclopropane core of this compound has been studied for its biodegradability and low toxicity profile, aligning with the global push for sustainable chemistry. This aspect is critical for industries aiming to reduce their ecological footprint while maintaining high-performance chemical solutions. Additionally, the compound's chloro-methylphenyl group offers versatility in further functionalization, making it a valuable intermediate in custom synthesis projects.

The synthesis of 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid typically involves multi-step reactions, including cyclopropanation and carboxylation processes. Advanced techniques such as flow chemistry and catalysis have been explored to optimize its production efficiency. These innovations address the rising demand for cost-effective and scalable synthetic routes, which are often highlighted in patent literature and industry reports.

In the context of AI-driven drug discovery, CAS No. 2228923-01-9 has been flagged as a promising candidate for virtual screening due to its 3D molecular geometry and electronic properties. Computational models predict high binding affinity for specific biological targets, sparking interest in its use for precision medicine. This aligns with current trends in personalized healthcare, where tailored molecular designs are prioritized.

For researchers and manufacturers, the compound's stability under various pH conditions and solubility profiles are key considerations. These properties are often queried in technical forums, underscoring the need for detailed physicochemical data. Furthermore, its compatibility with green solvents and microwave-assisted reactions positions it as a forward-thinking choice for lab-scale and industrial applications alike.

In summary, 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228923-01-9) represents a convergence of innovation in synthetic chemistry, environmental sustainability, and biomedical research. Its multifaceted applications and adaptability to modern high-throughput screening methodologies ensure its continued prominence in scientific discourse and industrial workflows.